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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to removing dissolved gases from DOWSIL™ 710
fluid. Find answers to frequently asked questions and detailed troubleshooting guides to ensure
the optimal performance of this silicone fluid in your experiments.

Frequently Asked Questions (FAQSs)

Q1: Why is it important to remove dissolved gases from DOWSIL™ 7107

Al: Dissolved gases, such as air (primarily nitrogen and oxygen), can introduce variability and
potential artifacts into sensitive experiments. In applications where DOWSIL™ 710 is used as a
heat transfer fluid, thermostat fluid, or in high-voltage electronic applications, the presence of
dissolved gases can alter its thermal conductivity, dielectric properties, and overall
performance. For drug development and scientific research, entrapped gases can interfere with
analytical measurements and reactions, leading to inaccurate results.

Q2: What are the common methods for degassing DOWSIL™ 7107

A2: The most common and effective methods for degassing high-viscosity silicone fluids like
DOWSIL™ 710 are:

e Vacuum Degassing: This involves placing the fluid in a vacuum chamber and reducing the
pressure, which causes dissolved gases to expand and escape from the fluid.
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 Membrane Degassing: This technique uses a gas-permeable membrane to continuously
remove dissolved gases from the fluid as it flows through a contactor. This method is
particularly useful for in-line applications.

e Sparging: This method involves bubbling an inert gas (like nitrogen or argon) through the
fluid. The inert gas purges the dissolved air from the fluid.

Q3: How much can | expect the DOWSIL™ 710 to expand during vacuum degassing?

A3: During vacuum degassing, high-viscosity fluids can expand significantly as the dissolved
gases come out of solution. Expect DOWSIL™ 710 to expand to about two to six times its
original volume.[1] It is crucial to use a container that is large enough to accommodate this
expansion to prevent spillage.

Q4: How long does it take to degas DOWSIL™ 7107

A4: The time required for degassing depends on several factors, including the volume of the
fluid, the initial gas concentration, the target final gas concentration, the specific degassing
method used, and the efficiency of the equipment. For vacuum degassing, the process can
take from several minutes to over an hour.[1]

Q5: Will degassing alter the properties of DOWSIL™ 7107

A5: When performed correctly, degassing should not significantly alter the key physical and
chemical properties of DOWSIL™ 710, such as its viscosity and thermal stability. The primary
change is the removal of dissolved gases.

Troubleshooting Guides
Vacuum Degassing
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Issue

Possible Cause(s)

Recommended Solution(s)

Excessive Foaming or

Overflow

1. Vacuum is applied too
quickly. 2. Container is too

small.

1. Apply the vacuum gradually
to control the rate of gas
expansion. 2. Use a container
that is at least 4-6 times the
volume of the fluid. 3. If
foaming becomes excessive,
briefly and slowly re-introduce
a small amount of air into the
chamber to break the surface
tension of the bubbles before

re-applying the vacuum.

Fluid Not Degassing (Few
Bubbles)

1. Inadequate vacuum level. 2.

The fluid has a very low initial

gas concentration.

1. Ensure your vacuum pump
can achieve a sufficiently low
pressure (typically below 1
Torr). Check for leaks in your
vacuum chamber and
connections. 2. If the fluid was
recently degassed or handled
in a way that minimizes air
exposure, it may already have

a low gas content.

Degassing Takes Too Long

1. High viscosity of the fluid at
room temperature. 2. Large
volume of fluid. 3. Inefficient

vacuum pump.

1. Gently warming the
DOWSIL™ 710 (e.g., to 40-
60°C) can reduce its viscosity
and accelerate the degassing
process. Ensure the heating
method is uniform and well-
controlled. 2. For larger
volumes, consider a more
powerful vacuum pump or an
alternative method like
membrane degassing for
continuous processing. 3.
Ensure your vacuum pump is

appropriately sized for the
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volume of your chamber and is

in good working condition.

Membrane Degassing

Issue

Possible Cause(s)

Recommended Solution(s)

Inefficient Gas Removal

1. Inadequate vacuum on the
gas side of the membrane. 2.
Fluid flow rate is too high. 3.

Membrane fouling or wetting.

1. Check the vacuum pump
and ensure it is pulling a
sufficient vacuum on the
membrane contactor. 2.
Reduce the flow rate of the
DOWSIL™ 710 to increase its
residence time in the
contactor. 3. Consult the
membrane contactor
manufacturer's instructions for
cleaning or replacement
procedures. Ensure the fluid is
compatible with the membrane

material.

Pressure Drop Across the

Contactor is Too High

1. Fluid viscosity is too high for
the contactor's specifications.
2. Blockage within the
membrane contactor.

1. Gently warm the DOWSIL™
710 to reduce its viscosity
before it enters the contactor.
2. Check for any obstructions
in the fluid path and clean the
system as recommended by

the manufacturer.

Data Presentation

Table 1: Properties of DOWSIL™ 710 and Gas Solubility in Silicone Fluids

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Property Value

DOWSIL™ 710 Viscosity (at 25°C) 500 cSt

Estimated Solubility of Air in Silicone Fluid (at
25°C)

0.16 - 0.19 ml/ml

Estimated Solubility of Nitrogen in Silicone Fluid
(at 25°C)

0.16 - 0.17 mi/ml

Note: Gas solubility data is for general polydimethylsiloxane fluids and serves as an estimate
for DOWSIL™ 710, which is a polyphenylmethylsiloxane.

Experimental Protocols
Protocol 1: Vacuum Degassing of DOWSIL™ 710

Objective: To reduce the concentration of dissolved gases in DOWSIL™ 710 using a vacuum

chamber.
Materials:

DOWSIL™ 710 fluid

Vacuum chamber with a transparent lid

Vacuum pump capable of reaching <1 Torr

Appropriately sized container (4-6 times the volume of the fluid)

(Optional) Hot plate or water bath for gentle heating
Methodology:

¢ Place the desired volume of DOWSIL™ 710 into the container. Ensure the container is clean
and dry.

o (Optional) If heating, gently warm the fluid to 40-60°C to reduce its viscosity.
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Place the container inside the vacuum chamber, ensuring it is on a level surface.
Secure the lid of the vacuum chamber.
Slowly open the valve to the vacuum pump to begin evacuating the chamber.

Observe the fluid closely. As the pressure decreases, bubbles will form and the fluid will
begin to expand.

Control the rate of evacuation to manage the foaming. If the foam rises too quickly, partially
close the vacuum valve to slow the rate of pressure drop.

Continue to apply the vacuum until the vigorous bubbling subsides and only small bubbles
remain. This typically takes several minutes.

Maintain the vacuum for an additional 15-30 minutes to ensure thorough degassing.
Close the valve to the vacuum pump and then turn off the pump.
Slowly and carefully vent the vacuum chamber to return to atmospheric pressure.

The degassed DOWSIL™ 710 is now ready for use.

Visualizations
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Caption: Workflow for Vacuum Degassing DOWSIL™ 710.
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Caption: Troubleshooting Logic for Vacuum Degassing Issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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